Cas no 1384576-83-3 ((1-propylcyclopropyl)methanamine hydrochloride)

• Product Name: (1-propylcyclopropyl)methanamine hydrochloride
• CAS No: 1384576-83-3
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 4596043
• PubChem ID: 71756087
• Update Time: 2025-10-24

(1-propylcyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-propylcyclopropyl)methanamine hydrochloride

• Inchi： 1S/C7H15N.ClH/c1-2-3-7(6-8)4-5-7;/h2-6,8H2,1H3;1H
• InChI Key： FPSBLQYVLWQITA-UHFFFAOYSA-N
• SMILES： C(C1(CC1)CN)CC.Cl

Experimental Properties

• Color/Form: No data avaiable

(1-propylcyclopropyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-propylcyclopropyl)methanamine hydrochloride

Chemical Profile of (1-propylcyclopropyl)methanamine hydrochloride (CAS No. 1384576-83-3)

(1-propylcyclopropyl)methanamine hydrochloride, identified by its CAS number 1384576-83-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of amines, specifically featuring a cyclopropyl moiety attached to a propyl chain, which contributes to its distinct chemical behavior and potential biological activity.

The molecular structure of (1-propylcyclopropyl)methanamine hydrochloride consists of a hydrochloride salt form, which enhances its solubility in aqueous solutions, making it more suitable for various biochemical applications. The presence of the cyclopropyl group introduces rigidity to the molecule, influencing its interactions with biological targets. This structural feature has been explored in the design of novel pharmacophores, particularly in the development of drugs targeting neurological and inflammatory disorders.

Recent research has highlighted the potential of derivatives of (1-propylcyclopropyl)methanamine hydrochloride in modulating enzyme activity and receptor binding. Studies have demonstrated that modifications to the propyl chain can significantly alter the pharmacokinetic properties of the compound, enhancing its bioavailability and reducing off-target effects. These findings are particularly relevant in the context of drug discovery, where optimizing molecular structure is crucial for achieving therapeutic efficacy.

In addition to its pharmacological applications, (1-propylcyclopropyl)methanamine hydrochloride has been investigated for its role in synthetic chemistry. Its unique reactivity allows it to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel synthetic pathways, particularly in the construction of heterocyclic structures that are prevalent in many bioactive compounds.

The use of computational modeling has further advanced the understanding of (1-propylcyclopropyl)methanamine hydrochloride. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its interaction with biological targets at an atomic level. These studies have not only elucidated the mechanisms of action but also guided the design of next-generation analogs with improved properties.

One notable application of (1-propylcyclopropyl)methanamine hydrochloride is in the development of treatments for neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. The cyclopropyl group's ability to interact with specific amino acid residues on protein targets has been particularly promising in this regard. Further investigation is warranted to fully understand its potential as a therapeutic agent.

The compound's stability under various conditions has also been a subject of interest. Research has shown that (1-propylcyclopropyl)methanamine hydrochloride maintains its integrity under both acidic and basic environments, making it suitable for a wide range of biochemical assays. This stability is attributed to the robust nature of the cyclopropyl ring, which resists degradation under normal laboratory conditions.

In conclusion, (1-propylcyclopropyl)methanamine hydrochloride (CAS No. 1384576-83-3) is a multifaceted compound with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic strategies and synthetic methodologies. As our understanding of its properties continues to evolve, so too will its applications in advancing scientific and medical progress.